Cas no 124469-89-2 (1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-dimethyl-)

• Product Name: 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-dimethyl-
• CAS No: 124469-89-2
• MF: C₇H₁₆N₄
• MW: 156.228740692139
• CID: 103736
• PubChem ID: 18740549
• Update Time: 2025-04-18

1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-dimethyl-
• 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-dimethyl-(9CI)
• 3,7-dimethyl-1,3,5,7-tetrazabicyclo[3.3.1]nonane
• 124469-89-2
• SCHEMBL12825143

• Inchi： 1S/C7H16N4/c1-8-3-10-5-9(2)6-11(4-8)7-10/h3-7H2,1-2H3
• InChI Key： QTSNWWOIHVKQHY-UHFFFAOYSA-N
• SMILES： N12CN(C)CN(CN(C)C1)C2

Computed Properties

• Exact Mass: 156.13768
• Monoisotopic Mass: 156.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96